Cas no 1339261-30-1 (1-(3-chloro-2-fluorophenyl)ethan-1-ol)

• Product Name: 1-(3-chloro-2-fluorophenyl)ethan-1-ol
• CAS No: 1339261-30-1
• MF: C₈H₈ClFO
• MW: 174.599925041199
• CID: 4589381
• PubChem ID: 64713269
• Update Time: 2025-06-29

1-(3-chloro-2-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-fluorophenyl)ethan-1-ol

• Inchi： 1S/C8H8ClFO/c1-5(11)6-3-2-4-7(9)8(6)10/h2-5,11H,1H3
• InChI Key： QTHNHXVMPXXQSP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1F)(O)C

Computed Properties

• Exact Mass: 174.0247707g/mol
• Monoisotopic Mass: 174.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-chloro-2-fluorophenyl)ethan-1-ol

Chemical Profile of 1-(3-chloro-2-fluorophenyl)ethan-1-ol (CAS No. 1339261-30-1)

1-(3-chloro-2-fluorophenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1339261-30-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This organofluorine derivative features a unique structural motif that has garnered considerable attention due to its potential biological activities and synthetic utility. The presence of both chloro and fluoro substituents on the aromatic ring introduces distinct electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The compound belongs to the class of aromatic alcohols, where the hydroxyl group (-OH) is attached to an ethan-1-ol backbone. This functional group not only influences the solubility and reactivity of the molecule but also opens up possibilities for further derivatization, enabling the synthesis of more complex structures. The 3-chloro-2-fluorophenyl moiety is particularly noteworthy, as halogenated aromatic compounds are widely explored in drug discovery due to their enhanced binding affinity and metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of fluorine-containing compounds in pharmaceutical development. The fluorine atom, being electronegative, can modulate the electronic properties of adjacent atoms, thereby influencing both potency and selectivity. In particular, 2-fluoro substituents have been shown to improve pharmacokinetic profiles, including bioavailability and duration of action. The 3-chloro group further contributes to the molecule's versatility by enabling various chemical transformations, such as nucleophilic aromatic substitution or cross-coupling reactions.

One of the most compelling aspects of 1-(3-chloro-2-fluorophenyl)ethan-1-ol is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes play a pivotal role in numerous biological pathways, and modulating their activity can lead to therapeutic benefits. For instance, studies have demonstrated that halogenated aromatic alcohols can serve as substrates or inhibitors for cytochrome P450 enzymes, which are crucial in drug metabolism. The structural features of this compound make it a promising candidate for designing selective inhibitors with improved pharmacological properties.

The synthesis of 1-(3-chloro-2-fluorophenyl)ethan-1-ol typically involves multi-step organic reactions, starting from commercially available precursors such as 3-chloro-2-fluorobenzene. Common synthetic routes include nucleophilic substitution reactions followed by reduction or etherification steps to introduce the hydroxyl group. The use of palladium-catalyzed cross-coupling reactions has also been reported to facilitate the construction of the desired aromatic core. These synthetic strategies highlight the compound's accessibility and scalability for industrial applications.

In vitro studies have begun to uncover the biological potential of 1-(3-chloro-2-fluorophenyl)ethan-1-ol. Initial investigations suggest that this compound exhibits moderate activity against certain bacterial strains, attributed to its ability to disrupt essential microbial processes. Additionally, preliminary data indicate that it may interact with mammalian enzymes, warranting further exploration into its mechanism of action. The combination of chloro and fluoro substituents appears to enhance binding interactions with biological targets, making it a versatile tool for drug discovery.

The growing interest in fluorinated compounds has led to the development of novel synthetic methodologies tailored to their specific requirements. Techniques such as fluorination under mild conditions or regioselective introduction of halogens have been refined over recent years. These advancements not only improve the efficiency of producing compounds like 1-(3-chloro-2-fluorophenyl)ethan-1-ol but also expand the library of available derivatives for screening purposes.

From a regulatory perspective, CAS No. 1339261-30-1 is subject to standard safety assessments common in pharmaceutical research. While not classified as a hazardous material under current guidelines, proper handling protocols must be followed to ensure worker safety during synthesis and experimentation. Detailed documentation regarding storage conditions, handling procedures, and disposal methods is essential for compliance with Good Laboratory Practice (GLP) standards.

The future prospects for 1-(3-chloro-2-fluorophenyl)ethan-1-ol are promising, with ongoing research aimed at expanding its applications in drug development and material science. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with enhanced therapeutic profiles. As our understanding of structure-function relationships continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.